Cas no 882749-00-0 (1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone)
1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-3-{[(2,3,4,5,6-pentamethylphenyl)methyl]sulfanyl}propan-1-one
- 1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone
- 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone
-
- Inchi: 1S/C21H25ClOS/c1-13-14(2)16(4)20(17(5)15(13)3)12-24-11-10-21(23)18-6-8-19(22)9-7-18/h6-9H,10-12H2,1-5H3
- InChI Key: JKWXNULOAVLICQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(CCSCC1C(C)=C(C)C(C)=C(C)C=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 389
- XLogP3: 6.1
- Topological Polar Surface Area: 42.4
1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | JS-2596-1MG |
1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone |
882749-00-0 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | JS-2596-5MG |
1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone |
882749-00-0 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | JS-2596-10MG |
1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone |
882749-00-0 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | JS-2596-20MG |
1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone |
882749-00-0 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | JS-2596-50MG |
1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone |
882749-00-0 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | JS-2596-100MG |
1-(4-chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone |
882749-00-0 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone
Introduction to 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone (CAS No. 882749-00-0)
1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 882749-00-0, represents a unique molecular structure that combines aromatic rings with functional groups designed to interact with biological targets. The presence of both chloro and sulfanyl substituents on the benzene ring enhances its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents.
The structural motif of 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone is particularly intriguing due to its ability to modulate biological pathways through precise chemical interactions. The chloro group at the para position of the phenyl ring typically contributes to electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Meanwhile, the sulfanyl group attached to a pentamethylbenzyl moiety introduces steric hindrance and electronic properties that can fine-tune the compound's pharmacokinetic profile.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The compound in question has been explored as a potential lead molecule in this context. Its unique structural features make it a promising candidate for further derivatization and optimization. For instance, modifications to the sulfanyl group have been investigated for their impact on solubility and metabolic stability, which are critical factors in drug development.
One of the most compelling aspects of 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone is its versatility in serving as a scaffold for drug discovery. Researchers have leveraged its framework to design molecules with enhanced binding affinity and selectivity. This approach aligns with the growing trend toward rational drug design, where computational modeling and high-throughput screening are employed to identify promising candidates early in the discovery process.
The compound's potential applications extend beyond traditional pharmaceuticals. Its structural complexity also makes it an attractive candidate for materials science research, particularly in the development of advanced polymers and ligands for catalytic systems. The interplay between electronic and steric effects in this molecule provides insights into how molecular structure can be engineered to achieve desired properties.
Recent studies have highlighted the importance of understanding the SAR (Structure-Activity Relationship) of molecules like 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone. By systematically varying substituents and studying their effects on biological activity, researchers can gain valuable insights into how different functional groups contribute to overall efficacy. This knowledge is crucial for designing next-generation drugs that are not only more effective but also safer and better tolerated by patients.
The synthesis of this compound presents its own set of challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds that are essential for creating the desired framework. These advancements have democratized access to complex molecules like 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone.
In conclusion, 1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone (CAS No.882749-00-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a lead molecule or building block. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address unmet medical needs.
882749-00-0 (1-(4-Chlorophenyl)-3-[(2,3,4,5,6-pentamethylbenzyl)sulfanyl]-1-propanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)